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Compound of Interest

Compound Name: Tamoxifen Dimer

CAS No.: 1346606-51-6

Cat. No.: B583954

Get Quote

Executive Summary
In the development and quality control of Tamoxifen Citrate, a Selective Estrogen Receptor

Modulator (SERM), the rigorous identification of impurities is mandated by ICH Q3A/B

guidelines.[1] While the European Pharmacopoeia (Ph.[1] Eur.) designates specific impurities

with alphabetical codes (A–H), confusion often arises regarding Impurity E.[1]

Historically or in specific internal monographs, the Tamoxifen Dimer (MW ~684 Da) has been

flagged as a critical process-related impurity.[1][2] However, current Ph.[1] Eur. monographs

typically assign Impurity E to the Ortho-isomer of Tamoxifen (MW 371.5 Da).[1][2] This guide

autonomously addresses the characterization of the Tamoxifen Dimer—a high-molecular-

weight species formed during synthesis—while distinguishing it from the official isomeric

Impurity E to ensure complete regulatory compliance and scientific accuracy.[1][2]

Regulatory & Nomenclature Context
Accurate identification requires distinguishing between the Process Dimer and the

Regioisomer.[1]
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Feature
Tamoxifen Dimer (Focus of
Guide)

EP Impurity E (Official Ph.
[1] Eur.)

Common Name Tamoxifen Amine Dimer Ortho-Tamoxifen

Chemical Structure

Bis-{2-[4-(1,2-diphenylbut-1-

enyl)phenoxy]ethyl}methylamin

e

2-[2-(1,2-diphenylbut-1-

enyl)phenoxy]-N,N-

dimethylethanamine

Molecular Weight 683.92 Da 371.52 Da

Molecular Formula C₄₉H₄₉NO₂ C₂₆H₂₉NO

Origin
Process (Over-alkylation of

methylamine)

Process (Regioisomeric

starting material)

CAS Number 1346606-51-6 2734357-02-7

Critical Note: Researchers must verify whether their specific testing protocol refers to the

pharmacopeial Impurity E (Ortho-isomer) or the historical/process Impurity E (Dimer). This

guide prioritizes the Dimer characterization as requested, with comparative notes on the isomer.

Formation Mechanism of Tamoxifen Dimer
The Tamoxifen Dimer is a "bis-alkylated" tertiary amine.[1][2] Its formation occurs when

methylamine (an impurity in dimethylamine or a breakdown product) reacts with two

equivalents of the alkylating agent during the side-chain attachment step.[1][2]

Mechanism: Competitive Alkylation[2]
Primary Reaction: The phenol intermediate reacts with 2-(dimethylamino)ethyl chloride to

form Tamoxifen.[1][2]

Side Reaction (Dimerization): If monomethylamine is present, it can undergo double

alkylation by the phenoxy-ethyl electrophile, linking two triphenylethylene scaffolds via a
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single nitrogen atom.[1]

Precursor:
4-(1,2-diphenylbut-1-enyl)phenol
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(Target)

+ Dimethylamine
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Impurity:
Methylamine (CH3NH2) Tamoxifen Dimer

(Impurity)

+ Linker/Phenol
(2nd Alkylation)

Click to download full resolution via product page

Figure 1: Competitive alkylation pathway leading to the formation of Tamoxifen Dimer.[1][7]

Analytical Strategy: Identification & Isolation
Because the Dimer and the Ortho-isomer (Official Impurity E) have vastly different

physicochemical properties, a self-validating analytical workflow is essential.[1][2]

High-Performance Liquid Chromatography (HPLC)
Dimer Behavior: Due to its high lipophilicity (two triphenylethylene cores) and molecular

weight (683.9 Da), the Dimer elutes significantly later than Tamoxifen (RRT > 1.5).[1]

Ortho-Isomer Behavior: Elutes close to Tamoxifen (RRT ~0.9–1.[1][2]1) due to isomeric

similarity.[1]

Recommended HPLC Conditions for Dimer Detection:

Column: C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Zorbax Eclipse Plus).[1]

Mobile Phase: Gradient elution required to elute the late-running dimer.[1][2]

MP A: Buffer (pH 3.0)

MP B: Acetonitrile[1][2]

Gradient: Hold high organic (e.g., 90% B) at the end of the run for at least 10 minutes to

ensure Dimer elution.
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Mass Spectrometry (LC-MS/MS)
LC-MS provides the definitive confirmation.[1][2]

Parameter Tamoxifen Dimer
Ortho-Isomer (EP Impurity

E)

Ionization Mode ESI Positive (+) ESI Positive (+)

Parent Ion [M+H]⁺ 684.4 m/z 372.2 m/z

Key Fragmentation

Loss of one triphenylethylene

moiety; cleavage at N-C bond.

[1][2]

Similar to Tamoxifen (loss of

dimethylamine side chain, m/z

72 or 58).[1]

Nuclear Magnetic Resonance (NMR)
NMR distinguishes the connectivity.[1]

Dimer ¹H-NMR:

N-Methyl Signal: A singlet corresponding to 3 protons (N-Me) is observed, shifted

compared to the 6-proton singlet of Tamoxifen's N(Me)₂.[1][2]

Aromatic Integration: The ratio of aromatic protons to the N-methyl protons will be doubled

compared to Tamoxifen.[1][2]

Side Chain: The ethylene bridge (-OCH₂CH₂N-) signals will integrate for 8 protons (two

chains) relative to the single methyl group.[1][2]

Experimental Protocol: Structural Confirmation
To validate the identity of the Dimer in a drug substance batch:

Enrichment: Use Preparative HPLC to isolate the peak at RRT ~1.6 (or specific late retention

time).[1]

MS Screening: Inject the isolated fraction into ESI-MS.
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Pass Criteria: Observation of dominant peak at m/z 684.[1]

NMR Verification: Dissolve dried fraction in CDCl₃.

Pass Criteria: Observe N-Me singlet at ~2.4 ppm (3H) and multiplet for -OCH₂- at ~3.9

ppm (4H).[1][2] Absence of N(Me)₂ singlet at ~2.3 ppm (6H).[1]
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Figure 2: Decision tree for differentiating Tamoxifen Dimer from the isomeric EP Impurity E.

Conclusion
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The Tamoxifen Dimer (Bis-{2-[4-(1,2-diphenylbut-1-enyl)phenoxy]ethyl}methylamine) is a

distinct, high-molecular-weight impurity arising from methylamine contamination during

synthesis.[1][2] While often confused with EP Impurity E due to varying historical nomenclature,

modern regulatory standards define Impurity E as the ortho-isomer.[1][2] Effective quality

control requires LC-MS methods capable of detecting the Dimer's unique m/z 684 signature

and HPLC gradients optimized to elute this lipophilic species.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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